Cas no 1928729-31-0 (tert-Butyi-(1R, 5S)-2-amino Edoxaban Oxalate)

• Product Name: tert-Butyi-(1R, 5S)-2-amino Edoxaban Oxalate
• CAS No: 1928729-31-0
• MF: C₁₆H₂₉N₃O₇
• MW: 375.417364835739
• CID: 4743271
• PubChem ID: 131706827
• Update Time: 2025-06-14

tert-Butyi-(1R, 5S)-2-amino Edoxaban Oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1R,2R,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl)carbamate oxalate
• tert-butyl N-[(1R,2R,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]carbamate;oxalic acid
• 1928729-31-0
• tert-Butyi-(1R, 5S)-2-amino Edoxaban Oxalate

• Inchi： 1S/C14H27N3O3.C2H2O4/c1-14(2,3)20-13(19)16-11-8-9(6-7-10(11)15)12(18)17(4)5;3-1(4)2(5)6/h9-11H,6-8,15H2,1-5H3,(H,16,19);(H,3,4)(H,5,6)/t9-,10+,11+;/m0./s1
• InChI Key： IERZZGXDUZIMSC-RIAUZDOBSA-N
• SMILES： O=C([C@H]1CC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)N)N(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 375.20055027g/mol
• Monoisotopic Mass: 375.20055027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159

Additional information on tert-Butyi-(1R, 5S)-2-amino Edoxaban Oxalate

Comprehensive Overview of tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate (CAS No. 1928729-31-0)

tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate (CAS No. 1928729-31-0) is a high-purity intermediate widely used in the synthesis of Edoxaban, a direct oral anticoagulant (DOAC) approved for stroke prevention and venous thromboembolism (VTE) treatment. This compound plays a pivotal role in pharmaceutical manufacturing due to its stereospecific configuration, which ensures the efficacy and safety of the final drug product. Researchers and manufacturers prioritize this intermediate for its consistent quality and compliance with Good Manufacturing Practices (GMP).

The growing demand for Edoxaban intermediates like tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate reflects broader trends in cardiovascular therapeutics. With an aging global population and rising incidences of atrial fibrillation (AF), the need for reliable anticoagulants has surged. Searches for "Edoxaban synthesis," "DOAC intermediates," and "CAS 1928729-31-0 supplier" highlight industry interest in scalable, cost-effective production methods. This compound’s chiral purity (1R, 5S) is critical, as it directly impacts the drug’s bioavailability and therapeutic profile.

From a chemical perspective, tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate features a tert-butyl group that enhances stability during synthesis, while the oxalate salt form improves solubility for downstream processing. Analytical techniques like HPLC and chiral chromatography are essential to verify its enantiomeric excess (ee), a key parameter for regulatory submissions. Recent publications emphasize green chemistry approaches to optimize its synthesis, reducing waste and energy consumption—a response to the pharmaceutical industry’s sustainability goals.

In the context of patent landscapes and generic drug development, this intermediate is frequently discussed in forums and journals. Questions such as "How to purify tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate?" or "Alternative routes for Edoxaban intermediate synthesis" dominate technical discussions. Suppliers often provide custom synthesis services to meet diverse R&D needs, further underscoring its commercial significance. Regulatory agencies like the FDA and EMA require rigorous documentation for intermediates, making traceability and batch-to-batch consistency paramount.

Beyond its industrial applications, tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate is a subject of academic research. Studies explore its crystal structure, polymorphic forms, and interactions with other APIs. The rise of continuous manufacturing and flow chemistry has also spurred innovation in producing this intermediate, aligning with the industry’s shift toward modular and agile production systems. As the demand for personalized medicine grows, intermediates like this will remain vital for tailoring anticoagulant therapies to individual patient needs.

In summary, tert-Butyl-(1R, 5S)-2-amino Edoxaban Oxalate (CAS No. 1928729-31-0) exemplifies the intersection of precision chemistry and therapeutic innovation. Its role in Edoxaban production underscores the importance of high-quality intermediates in modern drug development, while ongoing research ensures its relevance in evolving pharmaceutical paradigms.